N4-(4-Biphenylyl)-N4,N4'-diphenylbiphenyl-4,4'-diamine

• IUPAC Name: N-phenyl-4-[4-(N-(4-phenylphenyl)anilino)phenyl]aniline
• InChI: InChI=1S/C36H28N2/c1-4-10-28(11-5-1)30-18-24-35(25-19-30)38(34-14-8-3-9-15-34)36-26-20-31(21-27-36)29-16-22-33(23-17-29)37-32-12-6-2-7-13-32/h1-27,37H
• InChI Key: BHPYPHDPVXIXEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N(C3=CC=CC=C3)C4=CC=C(C=C4)C5=CC=C(C=C5)NC6=CC=CC=C6
• Molecular Formula: C36H28N2
• Molecular Weight: 488.6 g/mol

Description

“N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine” is also known as “N4,N4,N4’,N4’-Tetrakis([1,1’-biphenyl]-4-yl)-[1,1’-biphenyl]-4,4’-diamine” or “4,4’-Bis[bis(4-biphenylyl)amino]biphenyl” or "N,N,N’,N’-Tetra(4-biphenylyl)benzidine".

Molecular Structure Analysis

The molecular formula of “N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine” is C60H44N2. The average mass is 793.005 Da and the monoisotopic mass is 792.350464 Da.

Physical And Chemical Properties Analysis

“N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine” is a sublimed grade material with a quality level of 100. The flash point is not applicable.

Mechanism of Action

“N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine” is used as a hole transport material or as a host material in the emissive layer of organic light-emitting diodes (OLEDs) devices. Its semiconducting properties make it suitable for R&D studies in organic field-effect transistors (OFETs) and thin-film transistors (TFTs).

Future Directions

“N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine” is popularly used in optoelectronic devices, such as high efficiency and long lifetime light-emitting diode devices (organic LEDs, OLEDs). It is expected to continue to be a subject of research in the field of organic electronics.

Synthesis routes and methods

Procedure details

There were mixed 16.5 g (0.040 mole) of N-(4′-iodobiphenylyl)acetanilide, 11.8 g (0.048 mole) of N-(4-biphenyl)aniline, 8.3 g (0.060 mole) of anhydrous potassium carbonate, 0.1 g (0.002 mole) of copper powder and 10 ml of n-dodecane, followed by reaction at 200 to 212° C. for 15 hours. The reaction product was extracted with 200 ml of toluene, and the insoluble matter was removed by filtration. Then, the filtrate was concentrated to obtain oily matter. The oily matter was dissolved in 60 ml of isoamyl alcohol, and 4 ml of water and 4.00 g (0.060 mole) of 85% potassium hydroxide were added, followed by hydrolysis at 130° C. After isoamyl alcohol was removed by steam distillation, extraction with 250 ml of toluene was performed, followed by washing with water, drying and concentration. The concentrate was purified by column chromatography (carrier: silica gel, eluate: toluene/n-hexane=1/2) to obtain 15.2 g (yield: 77.8%, HPLC purity: 97.0%) of N-(4-biphenylyl)-N,N′-diphenyl-4,4′-diaminobiphenyl. The melting point was 126.6 to 127.4° C.